Cas no 2229275-21-0 (1-2-methyl-4-(trifluoromethyl)phenylcyclobutane-1-carboxylic acid)

• Product Name: 1-2-methyl-4-(trifluoromethyl)phenylcyclobutane-1-carboxylic acid
• CAS No: 2229275-21-0
• MF: C₁₃H₁₃F₃O₂
• MW: 258.236334562302
• CID: 5931849
• PubChem ID: 165843698
• Update Time: 2025-07-21

1-2-methyl-4-(trifluoromethyl)phenylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-methyl-4-(trifluoromethyl)phenylcyclobutane-1-carboxylic acid
• 2229275-21-0
• EN300-1953487
• 1-[2-methyl-4-(trifluoromethyl)phenyl]cyclobutane-1-carboxylic acid

• Inchi： 1S/C13H13F3O2/c1-8-7-9(13(14,15)16)3-4-10(8)12(11(17)18)5-2-6-12/h3-4,7H,2,5-6H2,1H3,(H,17,18)
• InChI Key： JTPJKEUXRXTIPG-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C)C=1)C1(C(=O)O)CCC1)(F)F

Computed Properties

• Exact Mass: 258.08676414g/mol
• Monoisotopic Mass: 258.08676414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-2-methyl-4-(trifluoromethyl)phenylcyclobutane-1-carboxylic acid

Comprehensive Overview of 1-2-methyl-4-(trifluoromethyl)phenylcyclobutane-1-carboxylic acid (CAS No. 2229275-21-0)

1-2-methyl-4-(trifluoromethyl)phenylcyclobutane-1-carboxylic acid (CAS No. 2229275-21-0) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique cyclobutane ring and trifluoromethyl substituent, offers a range of applications due to its structural and electronic properties. Researchers and industry professionals are increasingly exploring its potential in drug development, agrochemicals, and advanced materials.

The molecular structure of 1-2-methyl-4-(trifluoromethyl)phenylcyclobutane-1-carboxylic acid features a carboxylic acid functional group, which enhances its reactivity and utility in synthetic chemistry. The presence of the trifluoromethyl group (-CF3) is particularly noteworthy, as it imparts electron-withdrawing effects and improves metabolic stability, making it a valuable moiety in pharmaceutical design. This compound is often discussed in the context of bioisosteres and fluorinated compounds, which are hot topics in modern drug discovery.

In recent years, the demand for fluorinated organic compounds has surged, driven by their applications in life sciences and material engineering. 1-2-methyl-4-(trifluoromethyl)phenylcyclobutane-1-carboxylic acid aligns with this trend, as its trifluoromethyl group contributes to enhanced lipophilicity and bioavailability. These properties are critical for developing small-molecule therapeutics and agrochemicals, where stability and efficacy are paramount.

From a synthetic perspective, the cyclobutane ring in 1-2-methyl-4-(trifluoromethyl)phenylcyclobutane-1-carboxylic acid presents both challenges and opportunities. The strained four-membered ring can be leveraged to create rigid, conformationally restricted analogs of bioactive molecules. This feature is particularly relevant in the design of enzyme inhibitors and receptor modulators, where precise molecular geometry is essential for target engagement.

Environmental and regulatory considerations also play a role in the popularity of 1-2-methyl-4-(trifluoromethyl)phenylcyclobutane-1-carboxylic acid. As the chemical industry shifts toward sustainable practices, fluorinated compounds are being scrutinized for their environmental impact. However, the judicious use of trifluoromethyl groups, as seen in this compound, can minimize ecological footprints while maintaining performance. This balance is a key focus for researchers exploring green chemistry and eco-friendly synthesis.

In summary, 1-2-methyl-4-(trifluoromethyl)phenylcyclobutane-1-carboxylic acid (CAS No. 2229275-21-0) is a versatile compound with broad applicability in pharmaceuticals, agrochemicals, and advanced materials. Its unique structural features, including the cyclobutane ring and trifluoromethyl group, make it a valuable tool for chemists and researchers. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in the development of next-generation therapeutics and functional materials.